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Compound of Interest

Compound Name: Ethyl 2-cyclobutylpropanoate

CAS No.: 1909305-80-1

Cat. No.: B2359058

Get Quote

This guide provides a comprehensive technical overview of Ethyl 2-cyclobutylpropanoate, a

unique ester molecule incorporating a cyclobutane moiety. Designed for researchers, scientists,

and professionals in drug development, this document delves into the molecule's structural

representation, physicochemical properties, synthesis methodologies, and predicted

spectroscopic characteristics. Furthermore, it explores the potential applications of this

compound, particularly within the context of medicinal chemistry, by drawing parallels with other

cyclobutane-containing bioactive molecules.

Molecular Identity and Structural Representation
Ethyl 2-cyclobutylpropanoate is an organic compound classified as an ester of 2-

cyclobutylpropanoic acid and ethanol. Its structure is characterized by a central propanoate

backbone with a cyclobutane ring and a methyl group at the alpha position, and an ethyl ester

functional group.

SMILES Notation: The universally recognized Simplified Molecular-Input Line-Entry System

(SMILES) notation for Ethyl 2-cyclobutylpropanoate is: CCOC(=O)C(C)C1CCC1[1]
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This notation provides a linear, text-based representation of the molecule's two-dimensional

structure, which is invaluable for cheminformatics and computational chemistry applications.

Physicochemical and Safety Data
A thorough understanding of a molecule's physical and chemical properties is fundamental to

its application in research and development. The following table summarizes the key computed

properties of Ethyl 2-cyclobutylpropanoate.

Property Value Source

Molecular Formula C₉H₁₆O₂ PubChem[1]

Molecular Weight 156.22 g/mol PubChem[1]

IUPAC Name ethyl 2-cyclobutylpropanoate PubChem[1]

CAS Number 1909305-80-1 PubChem[1]

XLogP3 2.6 PubChem[1]

Hydrogen Bond Donor Count 0 PubChem

Hydrogen Bond Acceptor

Count
2 PubChem

Rotatable Bond Count 4 PubChem

Safety and Hazard Information:

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), Ethyl 2-cyclobutylpropanoate is classified with the following hazards:

Flammable liquid and vapor (H226)[1]

Causes skin irritation (H315)[1]

Causes serious eye irritation (H319)[1]

May cause respiratory irritation (H335)[1]
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Appropriate personal protective equipment (PPE) and handling in a well-ventilated area, such

as a fume hood, are mandatory when working with this compound.

Synthesis Methodology: A Plausible Approach via
Fischer Esterification
While a specific, peer-reviewed synthesis protocol for Ethyl 2-cyclobutylpropanoate is not

readily available in the literature, a highly plausible and well-established method is the Fischer

esterification of its parent carboxylic acid, 2-cyclobutylpropanoic acid. This acid-catalyzed

reaction between a carboxylic acid and an alcohol is a cornerstone of organic synthesis for the

preparation of esters.[2][3][4][5][6]

The proposed synthesis involves the reaction of 2-cyclobutylpropanoic acid with an excess of

ethanol in the presence of a strong acid catalyst, such as sulfuric acid (H₂SO₄) or hydrochloric

acid (HCl).[5][6] The use of excess ethanol serves to drive the equilibrium towards the

formation of the ester product, in accordance with Le Châtelier's principle.[3]

Reaction Scheme:

2-Cyclobutylpropanoic Acid
(Substrate)

H₂SO₄ (cat.)
Heat

Ethanol
(Reagent, Excess)

Ethyl 2-cyclobutylpropanoate
(Product)

Water
(Byproduct)

Click to download full resolution via product page

Caption: Proposed synthesis of Ethyl 2-cyclobutylpropanoate via Fischer Esterification.

Detailed Experimental Protocol (Proposed):

Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, add 2-cyclobutylpropanoic acid (1.0 equivalent).

Reagent Addition: Add an excess of absolute ethanol (e.g., 10-20 equivalents) to the flask.
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Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.1

equivalents) to the reaction mixture.

Reaction Conditions: Heat the mixture to reflux and maintain for several hours, monitoring

the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

Work-up: Upon completion, cool the reaction mixture to room temperature. Neutralize the

acid catalyst with a mild base, such as a saturated aqueous solution of sodium bicarbonate.

Extraction: Extract the aqueous mixture with a suitable organic solvent, such as diethyl ether

or ethyl acetate.

Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure. The crude product can be purified by fractional

distillation or column chromatography to yield pure Ethyl 2-cyclobutylpropanoate.

Predicted Spectroscopic Profile
Due to the absence of published experimental spectra for Ethyl 2-cyclobutylpropanoate, this

section provides a predicted spectroscopic profile based on the analysis of its structural

features and known spectral data of analogous compounds.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹H NMR spectrum is predicted to exhibit distinct signals corresponding to the different

proton environments in the molecule.
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Predicted Chemical
Shift (δ, ppm)

Multiplicity Integration Assignment

~ 4.1 Quartet 2H -OCH₂CH₃

~ 2.4 Multiplet 1H -CH(CH)CH₃

~ 2.1 Multiplet 1H Cyclobutyl-CH

~ 1.8-2.0 Multiplet 4H Cyclobutyl-CH₂

~ 1.2 Triplet 3H -OCH₂CH₃

~ 1.1 Doublet 3H -CH(CH)CH₃

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹³C NMR spectrum will provide information on the carbon framework of the molecule.

Predicted Chemical Shift
(δ, ppm)

Carbon Type Assignment

~ 175 Quaternary C=O

~ 60 Methylene -OCH₂CH₃

~ 45 Methine -CH(CH)CH₃

~ 38 Methine Cyclobutyl-CH

~ 25 Methylene Cyclobutyl-CH₂

~ 18 Methylene Cyclobutyl-CH₂

~ 15 Methyl -CH(CH)CH₃

~ 14 Methyl -OCH₂CH₃

Infrared (IR) Spectroscopy
The IR spectrum is expected to show characteristic absorption bands for the functional groups

present.
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Wavenumber (cm⁻¹) Intensity Assignment

~ 2850-2960 Strong C-H stretching (alkane)

~ 1735 Strong C=O stretching (ester)

~ 1180 Strong C-O stretching (ester)

Mass Spectrometry (MS)
The mass spectrum will show the molecular ion peak and characteristic fragmentation patterns.

Molecular Ion (M⁺): A peak at m/z = 156, corresponding to the molecular weight of the

compound.[1]

Key Fragmentation Patterns:

Loss of the ethoxy group (-OCH₂CH₃) to give a fragment at m/z = 111.

Loss of the ethyl group (-CH₂CH₃) to give a fragment at m/z = 127.

Cleavage of the cyclobutyl ring.

McLafferty rearrangement, if sterically feasible, could lead to a characteristic fragment.

Potential Applications in Drug Discovery and
Development
While specific applications for Ethyl 2-cyclobutylpropanoate have not been documented, the

presence of the cyclobutane ring suggests potential utility in medicinal chemistry. The

cyclobutane motif is increasingly recognized as a valuable structural element in the design of

novel therapeutic agents.

The Role of the Cyclobutane Moiety:

Three-Dimensionality: The puckered nature of the cyclobutane ring introduces a three-

dimensional character to molecules, which can be advantageous for binding to the complex

topologies of biological targets.
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Metabolic Stability: The replacement of more metabolically labile groups with a stable

cyclobutane ring can enhance the pharmacokinetic profile of a drug candidate.

Bioisosterism: The cyclobutyl group can act as a bioisostere for other functionalities, such as

gem-dimethyl groups or phenyl rings, allowing for the fine-tuning of a molecule's properties.

Conformational Restriction: The rigid nature of the cyclobutane ring can lock a molecule into

a specific conformation, which may be optimal for binding to a particular receptor or enzyme.

Given these properties, Ethyl 2-cyclobutylpropanoate could serve as a valuable building

block or fragment in the synthesis of novel compounds for various therapeutic areas, including

but not limited to oncology, infectious diseases, and central nervous system disorders. Its ester

functionality also provides a handle for further chemical modification and elaboration into more

complex molecular architectures.

Conclusion
Ethyl 2-cyclobutylpropanoate, with its unique combination of an ester functional group and a

cyclobutane ring, represents a molecule of interest for chemical synthesis and potential

applications in drug discovery. This guide has provided a comprehensive overview of its

identity, properties, a plausible synthetic route, and predicted spectroscopic data. The insights

into the role of the cyclobutane moiety in medicinal chemistry highlight the potential for this and

similar molecules to contribute to the development of new and improved therapeutic agents.

Further experimental validation of the synthesis and properties outlined herein is warranted to

fully explore the potential of this intriguing compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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